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Compound of Interest

Compound Name:
N-(6-Chloro-3-formylpyridin-2-

yl)pivalamide

Cat. No.: B170417 Get Quote

An In-depth Technical Guide to the Safe Handling of N-(6-Chloro-3-formylpyridin-2-
yl)pivalamide

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for the safe handling, storage, and

disposal of N-(6-Chloro-3-formylpyridin-2-yl)pivalamide (CAS No. 127446-34-8). It is

intended for researchers, chemists, and drug development professionals who may work with

this compound. The protocols and recommendations herein are synthesized from available

safety data for the compound and structurally related analogs, emphasizing a conservative

approach to ensure user safety.

Section 1: Compound Identification and
Physicochemical Properties
N-(6-Chloro-3-formylpyridin-2-yl)pivalamide is a halogenated heterocyclic compound, a

class of molecules that serve as versatile building blocks in organic synthesis.[1] Its structure

incorporates a chlorinated pyridine ring, an aldehyde functional group, and a pivalamide moiety,

each contributing to its specific reactivity and potential biological activity.[1][2]

Table 1: Chemical Identifiers for N-(6-Chloro-3-formylpyridin-2-yl)pivalamide
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Identifier Value Source(s)

CAS Number 127446-34-8 [3][4][5][6][7]

Molecular Formula C₁₁H₁₃ClN₂O₂ [3][4][7]

Molecular Weight 240.69 g/mol [3][4][7]

IUPAC Name
N-(6-chloro-3-formylpyridin-2-

yl)-2,2-dimethylpropanamide
[6]

Synonyms

N-(6-Chloro-3-Formyl-Pyridin-

2-Yl)-2,2-Dimethyl-

Propionamide

[3]

Physical Form Solid

| SMILES | CC(C)(C)C(=O)NC1=C(C=CC(=N1)Cl)C=O |[3][6] |

Caption: Molecular structure of N-(6-Chloro-3-formylpyridin-2-yl)pivalamide.

Section 2: Hazard Identification and Toxicology
A comprehensive, verified Safety Data Sheet (SDS) for N-(6-Chloro-3-formylpyridin-2-
yl)pivalamide is not widely available. Therefore, a conservative hazard assessment must be

performed based on the known risks of structurally similar compounds, such as other

chlorinated pyridine derivatives. The following GHS classifications are extrapolated from these

analogs and represent the minimum expected hazards.

Table 2: Anticipated GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[8]

Acute Toxicity, Dermal Category 4 (or higher)

H312: Harmful in contact with

skin.[9] (Some analogs are

Category 2, H310: Fatal in

contact with skin[10])

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[9]

[10]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[9][10]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation.[9][10] |

Toxicological Summary:

Acute Effects: The compound is anticipated to be harmful if swallowed, inhaled, or absorbed

through the skin.[9] Direct contact is likely to cause significant skin and eye irritation.[9][10]

Inhalation of dust may lead to respiratory tract irritation.[9][10]

Chronic Effects: The potential for long-term effects has not been thoroughly investigated.

However, some pyridine derivatives are suspected of causing genetic defects.[11] Due to the

presence of the pivalamide group and its potential as a skin sensitizer, repeated skin contact

should be strictly avoided to prevent the development of allergic contact dermatitis.

Engineering Controls Rationale: The aldehyde functional group can be an irritant and a

sensitizer. The chlorinated pyridine core is a common feature in many biologically active and

potentially toxic molecules. This combination necessitates handling within a certified

chemical fume hood to prevent inhalation and using appropriate personal protective

equipment to prevent skin and eye contact.
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Section 3: Experimental Workflow and Engineering
Controls
A self-validating system of protocols is essential for handling this compound. The primary

engineering control is the mandatory use of a certified chemical fume hood for all

manipulations, including weighing, dissolving, and transferring the solid compound.
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Caption: Logical workflow for the safe handling of chemical reagents.
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Section 4: Safe Handling and Personal Protective
Equipment (PPE)
Adherence to strict handling protocols is non-negotiable.

Protocol 4.1: Standard Handling Procedure

Pre-operation: Confirm the chemical fume hood has been certified within the last year.

Ensure an appropriate chemical spill kit and designated waste containers are immediately

accessible.

Donning PPE: Wear the following minimum PPE before entering the laboratory:

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards.

Hand Protection: Nitrile gloves (double-gloving is recommended). Check for tears or

punctures before use.

Body Protection: A flame-resistant lab coat, fully buttoned. Ensure legs and feet are

covered with long pants and closed-toe shoes.

Manipulation: Conduct all operations involving the solid compound or its solutions inside a

chemical fume hood. This includes weighing, transfers, and preparation of solutions.

Hygiene: Do not eat, drink, or smoke in the laboratory.[8] Wash hands thoroughly with soap

and water after handling the compound, before leaving the lab, and after removing gloves.[8]

[9]

Post-operation: Decontaminate the work surface within the fume hood. Securely seal all

containers of the compound and its waste products.

Section 5: Storage and Incompatibility
Proper storage is critical to maintaining the compound's integrity and preventing hazardous

situations.
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Storage Conditions: Store in a tightly-closed container in a cool, dry, and well-ventilated area.

[8][12] For long-term stability and to minimize degradation from atmospheric moisture,

storage at or below room temperature in a desiccator or under an inert atmosphere (e.g.,

nitrogen) is advisable.

Incompatible Materials: Keep away from strong oxidizing agents.[9] The compound's

reactivity has not been fully characterized, so it should be kept separate from strong acids

and bases as a precaution.

Hazardous Decomposition: Thermal decomposition may produce toxic gases, including

carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride

(HCl) gas.[9]

Section 6: Emergency Procedures
Immediate and appropriate action is required in the event of an exposure or spill.

Protocol 6.1: First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[8][9]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of soap and water for at least 15 minutes.[8][9] Seek medical

attention, especially if irritation or an allergic reaction develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[8][9] Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth thoroughly

with water.[8] Call a poison control center or physician immediately.

Protocol 6.2: Spill and Leak Containment

Evacuate: Alert others in the area and evacuate non-essential personnel.
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Ventilate: Ensure the area is well-ventilated, but do not perform cleanup outside of a fume

hood if the spill is significant.

Control Ignition: Remove all sources of ignition.[8]

Contain: Wearing appropriate PPE, prevent the further spread of the spill. For solid spills,

gently sweep or vacuum (with HEPA filter) the material to avoid raising dust. For solutions,

absorb with an inert material (e.g., vermiculite, sand).

Collect: Place the contained material into a suitable, labeled container for hazardous waste

disposal.[8]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Section 7: Disposal Considerations
All waste containing N-(6-Chloro-3-formylpyridin-2-yl)pivalamide must be treated as

hazardous.

Waste Classification: Waste generators must consult federal, state, and local hazardous

waste regulations to ensure complete and accurate classification.[8]

Disposal Method: Dispose of the compound and any contaminated materials (e.g., gloves,

absorbent pads, glassware) through a licensed professional waste disposal service.[8][9] Do

not dispose of down the drain or in regular trash.

Packaging: Do not reuse empty containers.[8] Dispose of them as unused product in

accordance with approved waste disposal practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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